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Compound of Interest

1,8-Dioxacyclotetradecane-2,9-
Compound Name: ,
dione

Cat. No.: B1248240

In-Depth Technical Guide: 1,8-
Dioxacyclotetradecane-2,9-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
1,8-Dioxacyclotetradecane-2,9-dione, including its boiling and melting points. It further details
a plausible synthetic pathway and a key experimental workflow involving this class of
macrocyclic esters.

Physicochemical Properties

The known quantitative data for 1,8-Dioxacyclotetradecane-2,9-dione is summarized in the
table below. These properties are crucial for understanding the compound's behavior in various

experimental and physiological conditions.
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Property Value Source
Melting Point 112 °C [1]
Boiling Point 442.1 = 38.0 °C (Predicted) [1]
Molecular Formula C12H2004

Molecular Weight 228.28 g/mol [1]

Experimental Protocols

While specific experimental documentation for the determination of the boiling and melting
points of 1,8-Dioxacyclotetradecane-2,9-dione is not readily available in the public domain,
standard laboratory procedures are applicable.

Melting Point Determination:

A standard method for determining the melting point of a solid compound like 1,8-
Dioxacyclotetradecane-2,9-dione involves using a melting point apparatus. A small,
powdered sample of the crystalline solid is packed into a capillary tube and placed in the
apparatus. The sample is heated at a controlled rate, and the temperature range from which
the substance begins to melt to when it is completely liquid is recorded as the melting point.

Synthesis and Polymerization Workflows

The following diagrams illustrate a plausible synthesis route for 1,8-Dioxacyclotetradecane-
2,9-dione and a significant experimental workflow in which it can be utilized.
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Plausible Synthesis of 1,8-Dioxacyclotetradecane-2,9-dione

Precursors

G-Bromohexanoic acicD (G-Hydroxycaproic acid)
Cyclization Reaction

1,8-Dioxacyclotetradecane-2,9-dione

Click to download full resolution via product page

Caption: Plausible synthesis route for 1,8-Dioxacyclotetradecane-2,9-dione from identified
precursors.

1,8-Dioxacyclotetradecane-2,9-dione can be utilized in the synthesis of aliphatic polyesters
through lipase-catalyzed ring-opening polymerization. This biocatalytic approach is of
significant interest for producing biodegradable polymers.
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Lipase-Catalyzed Ring-Opening Polymerization Workflow

Lipase
(e.g., Candida antarctica Lipase B)

Polymerization Reaction
(Controlled Temperature)

1,8-Dioxacyclotetradecane-2,9-dione
(Monomer)

Toluene

Aliphatic Polyester

Purification
(e.g., Precipitation in Methanol)

Characterization
(e.g., SEC, NMR)
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Caption: Experimental workflow for lipase-catalyzed ring-opening polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boiling and melting point of 1,8-Dioxacyclotetradecane-
2,9-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248240#boiling-and-melting-point-of-1-8-
dioxacyclotetradecane-2-9-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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